N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of bithiophene-based compounds often involves Stille coupling reactions . In one study, 2,2’-bithiophene was polymerized with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene to afford new conjugated polymers . Another method involves the reaction of 2,2’-bithiophene with 4-nitrophenylhydrazine to form (2,2’-bithiophene-5-carbaldehyde)-4-nitrophenylhydrazone .Molecular Structure Analysis
Bithiophene is a planar molecule, with the two thiophene rings sharing a common carbon . This planarity and conjugation are key to its electronic properties .Chemical Reactions Analysis
Bithiophene-based compounds can participate in various chemical reactions. For instance, they can undergo polymerization reactions to form conjugated polymers . They can also react with 4-nitrophenylhydrazine to form hydrazones .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For instance, 2,2’-bithiophene has a density of 1.2±0.1 g/cm³, a boiling point of 260.0±0.0 °C at 760 mmHg, and a molar refractivity of 47.6±0.3 cm³ .Scientific Research Applications
Synthesis and Chemical Properties
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is involved in complex organic synthesis processes and the study of chemical properties. For instance, the synthesis of Schiff’s bases and 2-azetidinones from isonocotinyl hydrazone, which are evaluated for potential antidepressant and nootropic agents, illustrates the chemical versatility of similar compounds (Thomas et al., 2016). Another study involves the anodic overoxidation of polythiophenes, including poly-bithiophene, in acetonitrile electrolytes, indicating the electrochemical applications of thiophene derivatives (Barsch & Beck, 1996).
Material Science and Polymer Chemistry
Research on aromatic polyamides and polyimides based on complex molecules demonstrates the application in developing new materials with enhanced thermal stability and solubility, which are crucial for high-performance polymers (Yang & Lin, 1995). The synthesis of new aromatic polyamides containing n-alkylphenylimide units shows the exploration of molecular design to achieve desired material properties (Choi & Jung, 2004).
Drug Discovery and Biological Evaluation
In the context of drug discovery, compounds with similar structures have been synthesized and evaluated for their biological activities. For example, the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily highlights the pharmaceutical applications of complex molecules (Schroeder et al., 2009). Moreover, the synthesis and biological evaluation of novel derivatives for antimicrobial and antifungal agents emphasize the relevance of such compounds in developing new therapeutics (El-Sehrawi et al., 2015).
Organic Electronics and Optoelectronic Properties
The study of molecular wires comprising pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives sheds light on the optoelectronic properties of such compounds, relevant for organic electronics and photonics (Wang et al., 2006).
Safety and Hazards
Future Directions
Mechanism of Action
Target of action
Compounds containing a bithiophene moiety are often used in organic electronics due to their ability to conduct electricity .
Biochemical pathways
Metabolic pathways are a series of chemical reactions occurring within a cell, and the products of one enzyme can act as the substrates for subsequent reactions .
Pharmacokinetics
Pharmacokinetics refers to what the body does to a drug, including the time course of its absorption, bioavailability, distribution, metabolism, and excretion .
properties
IUPAC Name |
N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1-methyl-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S2/c1-19-8-2-4-11(17(19)22)16(21)18-10-12(20)13-6-7-15(24-13)14-5-3-9-23-14/h2-9,12,20H,10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFQDCZMIBPRGMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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